Cas no 79780-61-3 (1,4-Benzenedicarbonitrile, 2,3-diamino-)

1,4-Benzenedicarbonitrile, 2,3-diamino- structure

79780-61-3 structure

Product Name:1,4-Benzenedicarbonitrile, 2,3-diamino-

CAS No:79780-61-3

MF:C₈H₆N₄

MW:158.160040378571

MDL:MFCD18806056

CID:556264

PubChem ID:45122129

Update Time:2024-10-27

1,4-Benzenedicarbonitrile, 2,3-diamino- Chemical and Physical Properties

Names and Identifiers

- 1,4-Benzenedicarbonitrile, 2,3-diamino-
- E82253
- CS-0181658
- 1,4-Benzenedicarbonitrile, 2,3-diamino-
- 2,3-diaminobenzene-1,4-dicarbonitrile
- 79780-61-3
- 2,3-Diaminoterephthalonitrile
- 2,3-Diamino-1,4-benzenedicarbonitrile (ACI)
- 1,2-Diamino-3,6-dicyanobenzene
- MDL： MFCD18806056
- Inchi： 1S/C8H6N4/c9-3-5-1-2-6(4-10)8(12)7(5)11/h1-2H,11-12H2
- InChI Key： ZRMXARGXRHLBDO-UHFFFAOYSA-N
- SMILES： N#CC1C(N)=C(N)C(C#N)=CC=1

Computed Properties

Exact Mass: 158.059
Monoisotopic Mass: 158.059
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 99.6A^2
XLogP3: 1.1

1,4-Benzenedicarbonitrile, 2,3-diamino- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D620071-0.8g	1,2-diamino-3,6-dicyanobenzene	79780-61-3	95%	0.8g	$810	2024-08-03
eNovation Chemicals LLC	D620071-1g	1,2-diamino-3,6-dicyanobenzene	79780-61-3	95%	1g	$1350	2024-08-03
eNovation Chemicals LLC	D620071-2g	1,2-diamino-3,6-dicyanobenzene	79780-61-3	95%	2g	$1680	2024-08-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1252328-100mg	2,3-Diaminoterephthalonitrile	79780-61-3	96%	100mg	￥645.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1252328-250mg	2,3-Diaminoterephthalonitrile	79780-61-3	96%	250mg	￥1348.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1252328-1g	2,3-Diaminoterephthalonitrile	79780-61-3	96%	1g	￥2337.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1252328-5g	2,3-Diaminoterephthalonitrile	79780-61-3	96%	5g	￥10313.00	2024-07-28
Ambeed	A370335-100mg	2,3-Diaminoterephthalonitrile	79780-61-3	97%	100mg	$80.0	2025-04-16
Ambeed	A370335-250mg	2,3-Diaminoterephthalonitrile	79780-61-3	97%	250mg	$131.0	2025-04-16
Ambeed	A370335-1g	2,3-Diaminoterephthalonitrile	79780-61-3	97%	1g	$265.0	2025-04-16

1,4-Benzenedicarbonitrile, 2,3-diamino- Production Method

Production Method 1

20138-79-8

79780-61-3

Reaction Conditions

1.1 Catalysts: Cobalt dichloride hexahydrate Solvents: Ethanol , Tetrahydrofuran ; 15 min, rt
1.2 Reagents: Sodium borohydride ; reflux; 1.5 h, reflux

Reference

Photodriven Multi-electron Storage in Disubstituted RuII Dppz Analogues

Aslan, Joseph M.; et al, Chemistry - A European Journal, 2015, 21(48), 17314-17323

Production Method 2

273-13-2

79780-61-3

Reaction Conditions

1.1 Reagents: Bromine , Hydrogen bromide
2.1 Solvents: Dimethylformamide ; 3 h, reflux
3.1 Catalysts: Cobalt dichloride hexahydrate Solvents: Ethanol , Tetrahydrofuran ; 15 min, rt
3.2 Reagents: Sodium borohydride ; reflux; 1.5 h, reflux

Reference

Photodriven Multi-electron Storage in Disubstituted RuII Dppz Analogues

Aslan, Joseph M.; et al, Chemistry - A European Journal, 2015, 21(48), 17314-17323

Production Method 3

20138-79-8

79780-61-3

Reaction Conditions

1.1 Reagents: Acetic acid , Iron ; 30 min, reflux; reflux → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; basified, rt

Reference

Solution-Processable n-Type Semiconductors Based on Unsymmetrical Naphthalene Imides: Synthesis, Characterization, and Applications in Field-Effect Transistors

Shao, Jinjun; et al, Chemistry - An Asian Journal, 2014, 9(1), 253-260

Production Method 4

15155-41-6

79780-61-3

Reaction Conditions

1.1 Solvents: Dimethylformamide ; 3 h, reflux
2.1 Catalysts: Cobalt dichloride hexahydrate Solvents: Ethanol , Tetrahydrofuran ; 15 min, rt
2.2 Reagents: Sodium borohydride ; reflux; 1.5 h, reflux

Reference

Photodriven Multi-electron Storage in Disubstituted RuII Dppz Analogues

Aslan, Joseph M.; et al, Chemistry - A European Journal, 2015, 21(48), 17314-17323

Production Method 5

79780-61-3

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Dichloromethane
2.1 Reagents: Bromine , Hydrogen bromide
3.1 Solvents: Dimethylformamide ; 3 h, reflux
4.1 Catalysts: Cobalt dichloride hexahydrate Solvents: Ethanol , Tetrahydrofuran ; 15 min, rt
4.2 Reagents: Sodium borohydride ; reflux; 1.5 h, reflux

Reference

Photodriven Multi-electron Storage in Disubstituted RuII Dppz Analogues

Aslan, Joseph M.; et al, Chemistry - A European Journal, 2015, 21(48), 17314-17323